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Compound of Interest

Compound Name: Drazoxolon

Cat. No.: B15551554 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Drazoxolon, a fungicide recognized for its toxicity and environmental hazards. Adherence to

these procedural steps is critical for ensuring the safety of laboratory personnel and minimizing

environmental contamination. This document is intended for researchers, scientists, and drug

development professionals who handle this chemical.

Drazoxolon: Hazard Profile and Safety Summary
Drazoxolon is a potent chemical that requires careful handling throughout its lifecycle,

including disposal. It is classified as toxic if swallowed and demonstrates high toxicity to aquatic

life with long-lasting effects.[1][2][3][4] Due to its hazardous nature, Drazoxolon is not

approved for use as a plant protection agent in the European Union or Great Britain.[2]

Key Hazard Information:

Acute Oral Toxicity: Toxic if swallowed.

Environmental Hazard: Very toxic to aquatic life, with both acute and chronic impacts. It is

classified as a marine pollutant.

All handling and disposal procedures must be conducted in accordance with the information

provided in the product's Safety Data Sheet (SDS) and all applicable local, regional, and

national regulations.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15551554?utm_src=pdf-interest
https://www.benchchem.com/product/b15551554?utm_src=pdf-body
https://www.benchchem.com/product/b15551554?utm_src=pdf-body
https://www.benchchem.com/product/b15551554?utm_src=pdf-body
https://www.ipm-coalition.org/index.php/ingredient/drazoxolon
https://pubchem.ncbi.nlm.nih.gov/compound/Drazoxolon
http://cdn.chemservice.com/product/msdsnew/External/English/N-14109%20English%20SDS%20US.pdf
https://www.toxno.com.au/toxins/substance_id_21883.html
https://www.benchchem.com/product/b15551554?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Drazoxolon
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Hazard Data
The following table summarizes the key quantitative toxicity and classification data for

Drazoxolon.

Metric Value
Classification/Rem
arks

Source(s)

LD50 (Oral, rat) 126 mg/kg
Acute Toxicity, Oral

(Category 3)

LD50 (Oral, mouse) 129 mg/kg
Acute Toxicity, Oral

(Category 3)

GHS Hazard Code H301 Toxic if swallowed

GHS Hazard Code H400
Very toxic to aquatic

life

GHS Hazard Code H410

Very toxic to aquatic

life with long lasting

effects

UN Number 2811
Toxic Solid, Organic,

N.O.S.

Step-by-Step Disposal Protocol
The proper disposal of Drazoxolon waste is a regulated process that depends on the form of

the waste—unused product, empty containers, or spill-related materials.

Before beginning any disposal-related activities, ensure you are wearing appropriate PPE,

including:

Chemical-resistant gloves

Safety goggles or a face shield

A lab coat or protective apron
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Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling powders or creating solutions.

Unwanted or expired Drazoxolon must be treated as hazardous waste.

Do Not Dispose in Standard Waste Streams: NEVER pour Drazoxolon down the drain, into

toilets, or dispose of it in general trash. This material is very toxic to aquatic ecosystems and

can contaminate waterways. Do not attempt to bury or burn the chemical.

Package for Disposal:

Keep the chemical in its original, clearly labeled container whenever possible.

If repackaging is necessary, use a sealed, leak-proof container compatible with the

chemical. Clearly label the new container as "Hazardous Waste: Drazoxolon."

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Store the sealed waste container in a designated, secure, and locked-up area until it can

be collected.

Empty Drazoxolon containers are also considered hazardous waste until properly

decontaminated. Never reuse them for any other purpose.

Triple-Rinsing Procedure:

Fill the empty container approximately one-quarter full with a suitable solvent (e.g., as

recommended by the manufacturer or your EHS department; water is not suitable as

Drazoxolon is practically insoluble in it).

Securely cap the container and shake vigorously for at least 30 seconds.

Pour the rinse solvent (rinsate) into a designated hazardous waste container.

Repeat this rinsing process two more times.
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Container Disposal:

After triple-rinsing, the container may be disposed of through your institution's approved

waste stream for decontaminated chemical containers. Check with your EHS office for

specific procedures.

Puncture or crush the container to prevent reuse.

In the event of a spill, immediate and proper cleanup is crucial to prevent exposure and

environmental contamination.

Ensure Safety: Evacuate non-essential personnel from the area. Ensure the area is well-

ventilated and you are wearing appropriate PPE.

Contain the Spill: For solid spills, carefully sweep or scoop the material to prevent dust from

becoming airborne. For liquid spills, create a dike around the spill using an absorbent, inert

material like vermiculite, dry sand, or earth.

Absorb and Collect: Cover the spill with the absorbent material. Once fully absorbed,

carefully scoop the material into a sealable container labeled "Hazardous Waste:

Drazoxolon Spill Debris."

Clean the Area: Wipe the spill area with a cloth and a suitable solvent to remove any

remaining residue. Dispose of the cleaning materials as hazardous waste.

Final Disposal: Seal and store the waste container for collection by your hazardous waste

management service.

Drazoxolon Disposal Workflow
The following diagram illustrates the decision-making process for the proper management and

disposal of Drazoxolon waste.
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Identify Drazoxolon Waste

What is the form of the waste?

Unused / Expired Drazoxolon

  Product

Empty Container

Container 

Spill Material

 Spill

1. Package in sealed, labeled container.
2. Store in secure, designated area.

1. Triple-rinse with appropriate solvent.
2. Collect rinsate as hazardous waste.

1. Contain spill with inert absorbent.
2. Collect material in sealed container.

Contact EHS or Licensed Contractor
for Hazardous Waste Disposal

Dispose of Rinsate with
Unused Product Waste

Dispose of decontaminated container
per institutional guidelines.

Click to download full resolution via product page

Caption: Workflow for Drazoxolon waste management.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15551554?utm_src=pdf-body-img
https://www.benchchem.com/product/b15551554?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This document provides guidance based on publicly available safety information. It

is not a substitute for the product's Safety Data Sheet (SDS), which should always be

consulted as the primary source of information. Always comply with the specific regulations and

procedures established by your institution and local authorities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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